Cas no 6306-07-6 (1,2-dihydroacenaphthylen-1-ol)

• Product Name: 1,2-dihydroacenaphthylen-1-ol
• CAS No: 6306-07-6
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• MDL: MFCD00003808
• CID: 510908
• PubChem ID: 87562548
• Update Time: 2025-05-23

1,2-dihydroacenaphthylen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Acenaphthylenol,1,2-dihydro-
• 1-Hydroxyacenaphthene
• 1-Acenaphthenol
• 1,2-Dihydroacenaphthylen-1-ol
• 1,2-Dihydro-1-acenaphthylenol
• Acenaphthen-1-ol
• Acenaphthenol
• Acenaphthenol-1
• 7-Acenaphthenol
• MXUCIEHYJYRTLT-UHFFFAOYSA-N
• 1-Acenaphthylenol, 1,2-dihydro-
• Acenaphthene-1-ol
• Acenaphthylenol, 1,2-dihydro-
• 1-Acenaphthalenol
• 1-Acenaphthylenol,2-dihydro-
• MXUCIEHYJYRTLT-UHFFFAOYSA-
• HMS1666
• 6306-07-6
• F1916-0152
• 28807-94-5
• CS-0179399
• T71156
• NS00044683
• NSC 22834
• GEO-00001
• EINECS 228-618-8
• AS-56663
• DTXSID20951449
• W-200056
• NSC22834
• InChI=1/C12H10O/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11,13H,7H2
• 1-Acenaphthenol, 99%
• A1057
• MFCD00003808
• Acenaphthene-1-hydroxy
• AC-16513
• 1,2-Dihydro-1-acenaphthylenol #
• SCHEMBL345448
• NSC-22834
• HMS1666F13
• DB-054397
• AKOS016344664
• AKOS000282756
• 1,2-dihydroacenaphthylen-1-ol

• MDL： MFCD00003808
• Inchi： 1S/C12H10O/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11,13H,7H2
• InChI Key： MXUCIEHYJYRTLT-UHFFFAOYSA-N
• SMILES： OC1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

• Exact Mass: 170.07300
• Monoisotopic Mass: 170.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.290
• Melting Point: 145.0 to 148.0 deg-C
• Boiling Point: 369 ºC
• Flash Point: 129 ºC
• Refractive Index: 1.741
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 2.42930
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,2-dihydroacenaphthylen-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,2-dihydroacenaphthylen-1-ol

1,2-Dihydroacenaphthylen-1-ol: A Comprehensive Overview

The compound CAS No 6306-07-6, commonly referred to as 1,2-dihydroacenaphthylen-1-ol, is a significant organic compound with a diverse range of applications in various industries. This compound belongs to the class of dihydroacenes, which are derivatives of acenaphthene—a polycyclic aromatic hydrocarbon. The structure of 1,2-dihydroacenaphthylen-1-ol consists of a fused bicyclic system with a hydroxyl group (-OH) attached at the 1-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 1,2-dihydroacenaphthylen-1-ol in the development of advanced materials and pharmaceuticals. Its unique chemical structure allows for versatile reactivity, enabling its use as a building block in the synthesis of complex molecules. Researchers have explored its potential in the creation of novel antioxidants, where its hydroxyl group plays a crucial role in scavenging free radicals, thereby protecting cells from oxidative damage.

In the field of polymer science, CAS No 6306-07-6 has been utilized as a monomer for the production of high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for applications in aerospace and automotive industries. The compound's ability to undergo polymerization under mild conditions has further enhanced its appeal in industrial settings.

The synthesis of 1,2-dihydroacenaphthylen-1-ol has been optimized through various methodologies, including catalytic hydrogenation and electrochemical reduction. Recent advancements have focused on green chemistry approaches, such as using renewable energy sources for its production. These methods not only reduce environmental impact but also improve the overall efficiency of the synthesis process.

Beyond its industrial applications, CAS No 6306-07-6 has shown promise in biomedical research. Studies have demonstrated its potential as an anti-inflammatory agent, where its structural features contribute to reducing inflammation in chronic diseases. Additionally, its role as a precursor in drug delivery systems has opened new avenues for targeted therapy.

In conclusion, 1,2-dihydroacenaphthylen-1-ol, identified by CAS No 6306-07-6, is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties and adaptability make it an essential component in modern material science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.